Cas no 824984-05-6 (2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester)

2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester structure
824984-05-6 structure
Product name:2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester
CAS No:824984-05-6
MF:C14H15NO3
MW:245.2738
CID:689441
PubChem ID:71418260

2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester
    • ethyl 3-amino-4-benzylfuran-2-carboxylate
    • 824984-05-6
    • DTXSID80837578
    • Inchi: InChI=1S/C14H15NO3/c1-2-17-14(16)13-12(15)11(9-18-13)8-10-6-4-3-5-7-10/h3-7,9H,2,8,15H2,1H3
    • InChI Key: NOHWVHKGTNTRON-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=C(C(=CO1)CC2=CC=CC=C2)N

Computed Properties

  • Exact Mass: 245.10519334g/mol
  • Monoisotopic Mass: 245.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 65.5Ų

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